Cas no 1353682-29-7 (2,3,6,7,14,15-Hexaaminotriptycene hexahydrochloride)

• Product Name: 2,3,6,7,14,15-Hexaaminotriptycene hexahydrochloride
• CAS No: 1353682-29-7
• MF: C₂₀H₂₀N₆^.HCl
• MW: 380.874
• CID: 4528810
• PubChem ID: 23271935
• Update Time: 2024-11-08

2,3,6,7,14,15-Hexaaminotriptycene hexahydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,?10[1',?2']?-?Benzenoanthracene-?2,?3,?6,?7,?14,?15-?hexamine, 9,?10-?dihydro-?, hydrochloride (1:6)
• C20H20N6
• Pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2,4,6,9,11,13,15,17,19-nonaene-4,5,11,12,17,18-hexamine
• 9,10-Dihydro-9,10-[1,2]benzenoanthracene-2,3,6,7,14,15-hexaamine
• YSZC787
• YSZC740
• 9,10[1',2']-Benzenoanthracene-2,3,6,7,14,15-hexamine, 9,10-dihydro-
• SCHEMBL21063444
• 2,3,6,7,14,15-Hexaaminotriptycene
• CS-0170783
• pentacyclo[6.6.6.0(2),?.0?,(1)?.0(1)?,(2)?]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaene-4,5,11,12,17,18-hexamine
• 2,3,6,7,14,15-Hexaaminotriptycene hexahydrochloride
• 58519-07-6
• 1353682-29-7

• Inchi： InChI=1S/C20H20N6/c21-13-1-7-8(2-14(13)22)20-11-5-17(25)15(23)3-9(11)19(7)10-4-16(24)18(26)6-12(10)20/h1-6,19-20H,21-26H2
• InChI Key： VDOXJAQJMWQJDF-UHFFFAOYSA-N
• SMILES： C1=C2C3C4=CC(=C(C=C4C(C2=CC(=C1N)N)C5=CC(=C(C=C35)N)N)N)N

Computed Properties

• Exact Mass: 344.17494466g/mol
• Monoisotopic Mass: 344.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 156Ų